Cas no 526208-56-0 (Benzaldehyde, 2-hydroxy-5-methyl-3-(1-oxo-6-heptenyl)-)

526208-56-0 structure
Product name:Benzaldehyde, 2-hydroxy-5-methyl-3-(1-oxo-6-heptenyl)-
CAS No:526208-56-0
MF:C15H18O3
MW:246.301624774933
CID:1578157
Benzaldehyde, 2-hydroxy-5-methyl-3-(1-oxo-6-heptenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 2-hydroxy-5-methyl-3-(1-oxo-6-heptenyl)-
- Benzaldehyde, 2-hydroxy-5-methyl-3-(1-oxo-6-hepten-1-yl)-
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- Inchi: 1S/C15H18O3/c1-3-4-5-6-7-14(17)13-9-11(2)8-12(10-16)15(13)18/h3,8-10,18H,1,4-7H2,2H3
- InChI Key: YPGXZFBOJRRIHS-UHFFFAOYSA-N
- SMILES: C(=O)C1=CC(C)=CC(C(=O)CCCCC=C)=C1O
Computed Properties
- Exact Mass: 246.12564
Experimental Properties
- Density: 1.094±0.06 g/cm3(Predicted)
- Boiling Point: 373.9±42.0 °C(Predicted)
- PSA: 54.37
- pka: 6.47±0.48(Predicted)
Benzaldehyde, 2-hydroxy-5-methyl-3-(1-oxo-6-heptenyl)- Related Literature
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John Linkhorst,Arne Cinar,Alexander Jans,Alexander J. C. Kuehne Lab Chip, 2018,18, 1341-1348
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Igor S. Kovalev,Sougata Santra,Matiur Rahman,Adinath Majee New J. Chem., 2019,43, 11382-11390
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Boris Buchroithner,Delara Hartmann,Sandra Mayr,Yoo Jin Oh,Dmitry Sivun,Andreas Karner,Bianca Buchegger,Thomas Griesser,Peter Hinterdorfer,Thomas A. Klar,Jaroslaw Jacak Nanoscale Adv., 2020,2, 2422-2428
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Éva A. Enyedy,Maria Novak Dalton Trans., 2013,42, 6193-6202
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Marianne R. Sommer,Lauriane Alison,Clara Minas,Elena Tervoort,Patrick A. Rühs,André R. Studart Soft Matter, 2017,13, 1794-1803
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6. A 2D metal–organic framework/reduced graphene oxide heterostructure for supercapacitor applicationLemu Girma Beka,Xiangrui Bu,Xin Li,Xiaoli Wang,Chuanyu Han,Weihua Liu RSC Adv., 2019,9, 36123-36135
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Lili Gao,Xuelian Li,Xiaodong Li,Jianli Cheng,Bin Wang,Zhiyu Wang,Changming Li RSC Adv., 2016,6, 57190-57198
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Reynaldo Villalonga Chem. Commun., 2020,56, 9974-9977
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Kaori Sugizaki,Akiko Nakamura,Hiroyuki Yanagisawa,Shuji Ikeda Chem. Commun., 2011,47, 11231-11233
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Franciszek Sączewski,Anita Kornicka,Zdzisław Brzozowski Green Chem., 2006,8, 647-656
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